Cas no 111321-13-2 (2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI))
111321-13-2 structure
Product Name:2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI)
CAS No:111321-13-2
MF:C24H30O7
MW:430.490808010101
CID:198540
PubChem ID:11517592
Update Time:2025-04-19
2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI)
- Mammea E
- DTXSID401318244
- 1-[5,7-dihydroxy-6-(3-methylbut-2-en-1-yl)-8-(3-methylbutanoyl)-2-oxo-2H-chromen-4-yl]propyl acetate
- 111321-13-2
- Mammea E/BA
- Mammea E/BA cyclo D
- CHEBI:175485
- 1-[5,7-dihydroxy-8-(3-methylbutanoyl)-6-(3-methylbut-2-enyl)-2-oxochromen-4-yl]propyl acetate
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- Inchi: 1S/C24H30O7/c1-7-18(30-14(6)25)16-11-19(27)31-24-20(16)22(28)15(9-8-12(2)3)23(29)21(24)17(26)10-13(4)5/h8,11,13,18,28-29H,7,9-10H2,1-6H3
- InChI Key: YOWZJSSQEMLPTC-UHFFFAOYSA-N
- SMILES: O1C(C=C(C(CC)OC(C)=O)C2C(=C(C/C=C(\C)/C)C(=C(C(CC(C)C)=O)C1=2)O)O)=O
Computed Properties
- Exact Mass: 430.1992
- Monoisotopic Mass: 430.19915329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 747
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 110.13
2H-1-Benzopyran-2-one,4-[1-(acetyloxy)propyl]-5,7-dihydroxy-6-(3-methyl-2-butenyl)-8-(3-methyl-1-oxobutyl)-(9CI) Related Literature
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1. Synthesis of the Mammea coumarins. Part 3. The insecticidal coumarins of the mammea E series, mammea D/BB, and a dihydrocoumarin of the mammea C seriesLeslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 345
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2. Synthesis of the Mammea coumarins. Part 2. Experiments in the mammea E series and synthesis of mammea E/ACLeslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 333
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3. Synthesis of the Mammea coumarins. Part 4. Stereochemical and regiochemical studies, and synthesis of (–)-mammea B/BBMichael J. Begley,Leslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 353
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